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Ozarelix is a synthetic peptide and a fourth-generation Gonadotropin-Releasing Hormone (GnRH)

antagonist [1] [2] [3]. Its mechanism and key characteristics are summarized below.

Aspect Description

Mechanism of
Action

GnRH receptor modulator/antagonist [4]

Primary Effect Immediate suppression of gonadotropins (LH & FSH) and testosterone [5] [3]

Key Differentiator Investigated for direct apoptosis induction in androgen-independent prostate

cancer cells [3]

Research Findings and Clinical Status

The most significant non-clinical finding for Ozarelix involves a direct anti-cancer effect, as shown in the

table below.

Study Model Reported Findings Proposed Mechanism of Action

In vitro (DU145 & PC3
androgen-independent

Antiproliferative effect;
induced apoptosis; sensitized

Modulated expression/activity of death
receptors DR4/5 and Fas; induced
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Study Model Reported Findings Proposed Mechanism of Action

prostate cancer cell

lines) [3]

cells to TRAIL-induced

apoptosis

caspase-8-dependent caspase-3 activation;

down-regulated c-FLIP (L)

Despite this promising preclinical research, the clinical development of Ozarelix has been discontinued [1]

[2]. The table below outlines its development history.

Indication
Highest Phase
Reached

Status

Benign Prostatic Hyperplasia (BPH)
[2]

Phase 3 Discontinued

Prostate Cancer [1] [2] Phase 2 Discontinued (No recent
development)

Alzheimer's Disease [1] Phase 2 Development Discontinued

Endometriosis [1] Preclinical No development reported

Comparison with Other GnRH Antagonists

Compared to FDA-approved GnRH antagonists, Ozarelix did not reach the market. The table below lists

other antagonists approved for clinical use.

Drug Name Year of FDA Approval Key Advantage

Degarelix [5] 2008 Rapid testosterone suppression without testosterone flare

Abarelix [5] 2003 (First in class) Rapid testosterone suppression without testosterone flare

Experimental Workflow for Ozarelix Anti-Cancer Study
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To help clarify the in vitro study that discovered Ozarelix's direct anti-cancer effect, the following diagram

outlines the experimental workflow.

In Vitro Study Setup

Culture androgen-independent
prostate cancer cells (DU145, PC3)

Treat with Ozarelix

Conduct Assays Sensitization Test
with TRAIL

Cell Viability
& Toxicity

Cell Cycle
Analysis Caspase Activity Protein Expression

(Death Receptors, c-FLIP)

Analyze Data:
Apoptosis & Mechanism

Click to download full resolution via product page

Diagram of the in vitro experimental workflow used to investigate Ozarelix's direct anti-cancer effects [3].

Knowledge Gaps and Limitations

It's important to note that the information available has limitations:

No Therapeutic Index Data: The concept of a "therapeutic index" (the ratio between toxic and

therapeutic dose) is a quantitative clinical measure. The search results do not contain the specific

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.smolecule.com/products/s548652?utm_src=pdf-body-img
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20623634/
https://www.smolecule.com/products/s548652?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


data needed to calculate or compare this index for Ozarelix.

Discontinued Development: The fact that Ozarelix's development was discontinued in all areas [1]
[2] suggests it may have faced challenges related to efficacy, safety, or commercial potential in later-

stage trials, for which detailed data is often not publicly disclosed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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